Cas no 893735-31-4 (1H-Indole, 5-(3-chlorophenyl)-2,3-dihydro-)

• Product Name: 1H-Indole, 5-(3-chlorophenyl)-2,3-dihydro-
• CAS No: 893735-31-4
• MF: C₁₄H₁₂ClN
• MW: 229.704782485962
• MDL: MFCD06801799
• CID: 4784787
• Update Time: 2025-06-09

1H-Indole, 5-(3-chlorophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-(3-chlorophenyl)-2,3-dihydro-

• MDL： MFCD06801799
• Inchi： 1S/C14H12ClN/c15-13-3-1-2-10(9-13)11-4-5-14-12(8-11)6-7-16-14/h1-5,8-9,16H,6-7H2
• InChI Key： JNCCMFIOGZWBKI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3=CC=CC(Cl)=C3)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole, 5-(3-chlorophenyl)-2,3-dihydro-

Comprehensive Overview of 5-(3-Chlorophenyl)-2,3-dihydro-1H-Indole (CAS No. 893735-31-4)

5-(3-Chlorophenyl)-2,3-dihydro-1H-indole, with the CAS number 893735-31-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole make it an interesting candidate for various research endeavors, including drug discovery and development.

The core structure of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole consists of a 2,3-dihydroindole ring fused with a 3-chlorophenyl substituent. The presence of the chloro group on the phenyl ring introduces additional electronic and steric effects, which can significantly influence the compound's pharmacological properties. This structural characteristic has been a focal point in recent studies aimed at understanding its interactions with biological targets and its potential as a lead compound in drug design.

In the realm of medicinal chemistry, 5-(3-chlorophenyl)-2,3-dihydro-1H-indole has garnered attention due to its potential as a scaffold for developing novel therapeutics. Research has shown that indoles and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. Specifically, the chloro-substituted indole derivatives have been explored for their ability to modulate specific protein-protein interactions and signaling pathways involved in various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole in inhibiting the activity of certain kinases involved in cancer progression. The study demonstrated that this compound effectively binds to the ATP-binding site of these kinases, thereby disrupting their function and leading to reduced tumor growth in vitro and in vivo. This finding underscores the potential of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole as a lead compound for developing targeted cancer therapies.

Beyond its anticancer properties, 5-(3-chlorophenyl)-2,3-dihydro-1H-indole has also been investigated for its neuroprotective effects. A study conducted by researchers at a leading pharmaceutical institute found that this compound exhibits potent neuroprotective activity by scavenging reactive oxygen species (ROS) and inhibiting apoptosis in neuronal cells. These findings suggest that 5-(3-chlorophenyl)-2,3-dihydro-1H-indole could be a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving ring formation and functional group manipulation. These synthetic methods provide researchers with flexible strategies to access this compound and its derivatives for further biological evaluation.

In addition to its therapeutic potential, 5-(3-chlorophenyl)-2,3-dihydro-1H-indole has also been used as a tool compound in chemical biology studies. Its ability to selectively bind to specific protein targets makes it useful for probing cellular pathways and understanding disease mechanisms. For instance, it has been employed in high-throughput screening assays to identify novel small molecules that can modulate specific biological processes.

The safety profile of 5-(3-chlorophenyl)-2,3-dihydro-1H-indole is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further investigations are necessary to fully characterize its pharmacokinetic properties and long-term safety profile.

In conclusion, 5-(3-chlorophenyl)-2,3-dihydro-1H-indole (CAS No. 893735-31-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.